Cas no 2229225-18-5 (tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate
• CAS No: 2229225-18-5
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 6029999
• PubChem ID: 165623753
• Update Time: 2025-06-11

tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate
• EN300-1891161
• tert-butyl N-[2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenyl]carbamate
• 2229225-18-5

• Inchi： 1S/C15H23FN2O3/c1-14(2,3)21-13(20)18-12-6-5-10(16)7-11(12)15(4,8-17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： UDJFSXQIPBKTLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(CO)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate (CAS No. 2229225-18-5)

tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate (CAS No. 2229225-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino-functionalized hydroxy-methylpropane moiety, and a fluorinated phenyl ring. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study for researchers and pharmaceutical companies alike.

The chemical structure of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate is particularly noteworthy due to its combination of functional groups. The tert-butyl group provides steric protection, which can enhance the compound's stability and bioavailability. The amino-functionalized hydroxy-methylpropane moiety introduces multiple sites for hydrogen bonding and other intermolecular interactions, which can influence the compound's biological activity. The fluorinated phenyl ring, on the other hand, can modulate the compound's lipophilicity and electronic properties, affecting its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of compounds with specific structural features that can target particular biological pathways or receptors. tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate has been identified as a promising candidate in this regard. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit certain kinases involved in cancer cell proliferation and survival.

The potential therapeutic applications of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate are diverse and promising. In oncology, it has shown promise as an anticancer agent due to its ability to target key signaling pathways involved in tumor growth and metastasis. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The tert-butyl group contributes to its stability in biological environments, while the fluorinated phenyl ring enhances its lipophilicity, facilitating its penetration through cell membranes.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate has also been studied for its use in diagnostic imaging. The unique structural features of this compound make it suitable for labeling with radioisotopes or other imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic and diagnostic agent highlights the versatility of this compound in medical applications.

The synthesis of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-fluorophenylcarbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed various synthetic routes to produce this compound efficiently, including methods that utilize green chemistry principles to minimize environmental impact. These synthetic strategies are essential for scaling up production for clinical trials and eventual commercialization.

In conclusion, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-y l)-4-fluorophen ylcarb amate (CAS No. 2 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 09 -5) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.